Cas no 1708370-60-8 (1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1708370-60-8
• MF: C₁₅H₁₀N₆O₂
• MW: 306.278901576996
• CID: 5058933
• Update Time: 2025-10-28

1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C15H10N6O2/c22-15(23)12-6-7-20(19-12)13-11-8-18-21(14(11)17-9-16-13)10-4-2-1-3-5-10/h1-9H,(H,22,23)
• InChI Key： BOCQQZQUYHXOGD-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2=C3C=NN(C4C=CC=CC=4)C3=NC=N2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• XLogP3: 2
• Topological Polar Surface Area: 98.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1708370-60-8)

1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1708370-60-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a heterocyclic system renowned for its broad spectrum of biological activities. The presence of multiple fused rings and functional groups makes it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid consists of a central pyrazolo[3,4-d]pyrimidine core substituted with a phenyl group at the 1-position and a pyrazole carboxylic acid moiety at the 3-position. This arrangement introduces multiple sites for interaction with biological targets, making it an attractive scaffold for designing novel bioactive molecules. The compound's dual functionality allows it to engage with different enzymes or receptors, potentially leading to multifaceted therapeutic effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The pyrazolo[3,4-d]pyrimidine scaffold has been extensively studied for its ability to modulate kinase activity, particularly in the context of tyrosine kinases and serine/threonine kinases. The phenyl substituent in 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid may enhance binding affinity to these targets by providing additional hydrophobic interactions or by influencing the conformational flexibility of the molecule.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Preclinical studies have demonstrated that derivatives of the pyrazolo[3,4-d]pyrimidine scaffold can inhibit the activity of key enzymes involved in tumor growth and survival. For instance, some analogs have shown efficacy in suppressing the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The carboxylic acid group at the 3-position of 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid may serve as a site for further derivatization to enhance pharmacological properties such as solubility and bioavailability.

The pharmacokinetic profile of 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid is another area of interest. Researchers are actively investigating how structural modifications can influence metabolic stability, absorption, distribution, excretion, and toxicity (ADMET) properties. The presence of both aromatic and heterocyclic rings suggests that this compound may exhibit moderate solubility in both aqueous and lipid environments, which could be advantageous for drug delivery systems.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to predict the binding modes of 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid with various biological targets. These simulations have provided valuable insights into how different functional groups within the molecule interact with protein binding pockets. For example, the phenyl ring may engage in π-stacking interactions with aromatic residues in target proteins, while the carboxylic acid group could form hydrogen bonds with polar side chains.

In addition to its anti-cancer potential, 1-(1-Hydroxyethyl)-5-methylisoxazole derivative CAS No 1708370608 has shown promise in other therapeutic areas. Studies have suggested that this compound may exhibit anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory pathways. The pyrazolopyrimidine core is known to interact with various signaling cascades involved in inflammation, making it a versatile scaffold for drug development.

The synthesis of CAS No 1708370608, while challenging due to its complex structure, has been refined through multiple synthetic routes. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound. Key steps often involve multi-step reactions such as condensation reactions between hydrazines and carbonyl compounds to form the pyrazole ring system followed by cyclization reactions to construct the pyrazolo[3,4-d]pyrimidine core.

Quality control and analytical characterization are crucial for ensuring the purity and consistency of CAS No 1708370608. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the chemical structure and assess impurity profiles. These analytical methods provide confidence that the compound meets stringent pharmaceutical standards before proceeding to preclinical or clinical evaluations.

The future direction of research on CAS No 1708370608 is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning substituents such as halogens or alkoxycarbonyl groups at strategic positions within the molecule, researchers aim to enhance potency while minimizing off-target effects. Additionally, exploring prodrug strategies may improve bioavailability and reduce formulation challenges.

In conclusion,CAS No 1708370608, with its unique structural features and potential biological activities,is a promising compound in medicinal chemistry research. Its ability to modulate key enzymatic pathways makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound,its significance in addressing unmet medical needs is likely to grow significantly over time.